N-(1-Cyclopentylpyrazol-4-yl)prop-2-enamide

• IUPAC Name: N-(1-cyclopentylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C11H15N3O/c1-2-11(15)13-9-7-12-14(8-9)10-5-3-4-6-10/h2,7-8,10H,1,3-6H2,(H,13,15)
• InChI Key: OJOWBMPPJLZGBY-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CN(N=C1)C2CCCC2
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without experimental data such as X-ray crystallography or NMR spectroscopy, it’s not possible to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The amide group could participate in various reactions such as hydrolysis or condensation, and the carbon-carbon double bond could undergo addition reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on the biological activity of this compound, it’s not possible to provide a mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Without specific data, it’s not possible to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promising biological activity, it could be further studied as a potential drug. Alternatively, if it has interesting chemical reactivity, it could be used as a building block in synthetic chemistry.